Cas no 338424-40-1 (2-HYDROXY-2-METHYL-3-(PHENYLSULFONYL)-N-[3-(TRIFLUOROMETHYL)PHENYL]PROPANAMIDE)

2-Hydroxy-2-methyl-3-(phenylsulfonyl)-N-[3-(trifluoromethyl)phenyl]propanamide is a specialized organic compound featuring a sulfonyl and trifluoromethylphenyl moiety, which contribute to its unique reactivity and potential applications in medicinal chemistry and material science. The presence of the hydroxy and methyl groups enhances its solubility and stability, while the sulfonyl and trifluoromethyl functionalities may improve binding affinity in biological systems. This compound is of interest for researchers exploring enzyme inhibition, receptor modulation, or as an intermediate in synthesizing more complex molecules. Its structural complexity allows for precise modifications, making it a valuable candidate for targeted studies in drug discovery and chemical synthesis.

2-HYDROXY-2-METHYL-3-(PHENYLSULFONYL)-N-[3-(TRIFLUOROMETHYL)PHENYL]PROPANAMIDE structure

338424-40-1 structure

Product Name:2-HYDROXY-2-METHYL-3-(PHENYLSULFONYL)-N-[3-(TRIFLUOROMETHYL)PHENYL]PROPANAMIDE

CAS No:338424-40-1

MF:C₁₇H₁₆F₃NO₄S

MW:387.373454093933

CID:5224219

Update Time:2025-11-05

2-HYDROXY-2-METHYL-3-(PHENYLSULFONYL)-N-[3-(TRIFLUOROMETHYL)PHENYL]PROPANAMIDE Chemical and Physical Properties

Names and Identifiers

- 2-HYDROXY-2-METHYL-3-(PHENYLSULFONYL)-N-[3-(TRIFLUOROMETHYL)PHENYL]PROPANAMIDE
- 3-(benzenesulfonyl)-2-hydroxy-2-methyl-N-[3-(trifluoromethyl)phenyl]propanamide
- SMR000169769
- Bionet1_001538
- MLS000325817
- HMS572I20
- HMS2434J22
- Q27188534
- Inchi： 1S/C17H16F3NO4S/c1-16(23,11-26(24,25)14-8-3-2-4-9-14)15(22)21-13-7-5-6-12(10-13)17(18,19)20/h2-10,23H,11H2,1H3,(H,21,22)
- InChI Key： YYLALWXEJOYRET-UHFFFAOYSA-N
- SMILES： S(C1C=CC=CC=1)(CC(C(NC1C=CC=C(C(F)(F)F)C=1)=O)(C)O)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 26
Rotatable Bond Count: 5
Complexity: 596
XLogP3: 2.5
Topological Polar Surface Area: 91.8

2-HYDROXY-2-METHYL-3-(PHENYLSULFONYL)-N-[3-(TRIFLUOROMETHYL)PHENYL]PROPANAMIDE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1675812-1mg	2-Hydroxy-2-methyl-3-(phenylsulfonyl)-N-(3-(trifluoromethyl)phenyl)propanamide	338424-40-1	98%	1mg	￥473	2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1675812-2mg	2-Hydroxy-2-methyl-3-(phenylsulfonyl)-N-(3-(trifluoromethyl)phenyl)propanamide	338424-40-1	98%	2mg	￥495	2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1675812-5mg	2-Hydroxy-2-methyl-3-(phenylsulfonyl)-N-(3-(trifluoromethyl)phenyl)propanamide	338424-40-1	98%	5mg	￥672	2023-04-14
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00880375-1g	3-(Benzenesulfonyl)-2-hydroxy-2-methyl-N-[3-(trifluoromethyl)phenyl]propanamide	338424-40-1	90%	1g	￥2401.0	2023-03-29
Ambeed	A913685-1g	3-(Benzenesulfonyl)-2-hydroxy-2-methyl-N-[3-(trifluoromethyl)phenyl]propanamide	338424-40-1	90%	1g	$350.0	2024-04-19

2-HYDROXY-2-METHYL-3-(PHENYLSULFONYL)-N-[3-(TRIFLUOROMETHYL)PHENYL]PROPANAMIDE Related Literature

1. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
2. An intramolecular tryptophan-condensation approach for peptide stapling†

Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
3. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
4. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
5. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068

Additional information on 2-HYDROXY-2-METHYL-3-(PHENYLSULFONYL)-N-[3-(TRIFLUOROMETHYL)PHENYL]PROPANAMIDE

Market Research and Analysis of 2-HYDROXY-2-METHYL-3-(PHENYLSULFONYL)-N-[3-(TRIFLUOROMETHYL)PHENYL]PROPANAMIDE

The compound 2-HYDROXY-2-METHYL-3-(PHENYLSULFONYL)-N-[3-(TRIFLUOROMETHYL)PHENYL]PROPANAMIDE, identified by the CAS number 338424-40-1, has emerged as a significant molecule in the field of chemical biology and pharmaceutical research. This compound has garnered attention due to its potential applications in drug development, particularly in the modulation of cellular signaling pathways and enzyme activity.

Recent studies have highlighted the compound's ability to inhibit specific kinases, making it a promising candidate for the treatment of various diseases, including cancer and inflammatory disorders. The integration of a trifluoromethyl group into its structure enhances its pharmacokinetic properties, improving bioavailability and stability.

Market demand for this compound is driven by its role as an intermediate in the synthesis of bioactive molecules. Pharmaceutical companies and research institutions are increasingly seeking suppliers capable of providing high-purity samples for preclinical studies. The global market for such compounds is projected to grow steadily, fueled by advancements in medicinal chemistry and the increasing focus on personalized medicine.

Key players in the supply chain include specialized chemical manufacturers and biotechnology firms that cater to the needs of academic research and industrial drug development. These suppliers are expected to invest in scalable production methods to meet the rising demand for this compound.

In conclusion, 2-HYDROXY-2-METHYL-3-(PHENYLSULFONYL)-N-[3-(TRIFLUOROMETHYL)PHENYL]PROPANAMIDE represents a valuable asset in the chemical biology toolkit, with significant potential for therapeutic applications. As research progresses, its market presence is likely to expand, driven by both academic curiosity and commercial interests.